Cas no 391918-76-6 (N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide)

• Product Name: N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide
• CAS No: 391918-76-6
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 6529916
• Update Time: 2025-07-21

N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide
• Benzamide, N-[[5-(ethylthio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl]-3-methoxy-

• Inchi： 1S/C20H22N4O3S/c1-4-28-20-23-22-18(24(20)16-10-5-6-11-17(16)27-3)13-21-19(25)14-8-7-9-15(12-14)26-2/h5-12H,4,13H2,1-3H3,(H,21,25)
• InChI Key： HBAGTUURKQPHIV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2OC)C(SCC)=NN=1)(=O)C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 12.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide

Recent Advances in the Study of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide (CAS: 391918-76-6)

The compound N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide (CAS: 391918-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have focused on the synthesis and optimization of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide, with particular emphasis on improving its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to identify key structural modifications that enhance its binding affinity to target proteins. These efforts have yielded promising results, with several derivatives exhibiting improved pharmacokinetic profiles.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation, suggesting its potential as a lead compound for the development of novel therapeutics. Notably, its mechanism of action appears to involve the modulation of key signaling pathways, including the NF-κB and MAPK cascades.

Further investigations into the safety and toxicity profiles of N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide have been conducted to assess its suitability for clinical development. Preliminary data indicate a favorable safety profile, with minimal off-target effects observed at therapeutic doses. However, additional preclinical studies are warranted to fully elucidate its long-term effects and potential drug-drug interactions.

In conclusion, the compound N-{5-(ethylsulfanyl)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}-3-methoxybenzamide represents a promising candidate for further development in the treatment of inflammatory diseases and cancer. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and pave the way for clinical trials. This briefing underscores the importance of continued exploration of this compound and its derivatives to unlock their full pharmacological potential.